Cas no 2137673-34-6 (Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate
• CAS No: 2137673-34-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6512297
• PubChem ID: 165717568
• Update Time: 2025-10-29

Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate
• 2137673-34-6
• EN300-786838
• Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate

• Inchi： 1S/C11H12N2O2/c1-11(2,3)15-10(14)5-4-9-6-12-8-13-7-9/h6-8H,1-3H3
• InChI Key： KHIBHFZRGKVQCF-UHFFFAOYSA-N
• SMILES： O(C(C#CC1=CN=CN=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.1Ų

Additional information on Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate

Introduction to Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate (CAS No. 2137673-34-6)

Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate, with the CAS number 2137673-34-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular structure incorporates a propynoate moiety linked to a pyrimidine ring, making it a valuable building block for medicinal chemists exploring innovative drug candidates.

The compound's name highlights several key structural elements that are crucial for its applications. The tert-butyl group provides steric hindrance, which can be strategically employed to modulate the binding affinity and selectivity of drug molecules. The presence of the propynoate group introduces a reactive site that can undergo various chemical transformations, enabling the synthesis of more complex derivatives. Additionally, the pyrimidine ring is a well-known pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate has emerged as a promising intermediate in this context. For instance, studies have demonstrated its utility in synthesizing potent inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The pyrimidine moiety, in particular, has been extensively studied for its ability to interact with ATP-binding sites in kinases, leading to the development of highly specific inhibitors.

One notable application of Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate is in the synthesis of antiviral agents. The propynoate group can be readily functionalized to introduce nucleoside analogs or other pharmacophores that disrupt viral replication cycles. Recent advancements in this area have shown that derivatives of this compound exhibit significant antiviral activity against RNA viruses, including those responsible for emerging infectious diseases. This underscores the importance of Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate as a scaffold for antiviral drug development.

The compound's reactivity also makes it an attractive candidate for exploring new synthetic methodologies. Researchers have leveraged its unique functional groups to develop novel catalytic systems and reaction pathways. For example, the propynoate group can participate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, allowing for the introduction of aryl or vinyl groups at specific positions within the molecule. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

In addition to its pharmaceutical applications, Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate has found utility in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in creating conjugated polymers and organic semiconductors, which are critical components in electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include condensation reactions to form the propynoate moiety followed by nucleophilic substitution or metal-catalyzed coupling reactions to introduce the pyrimidine ring. Advances in synthetic chemistry have enabled more efficient and scalable production methods, making this compound more accessible for research and industrial applications.

The safety profile of Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate is another critical aspect that has been thoroughly evaluated. As an intermediate used primarily in controlled laboratory settings, it is essential to follow standard safety protocols during handling and storage. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) such as gloves and lab coats should be worn to prevent accidental exposure.

In conclusion, Tert-butyl 3-(pyrimidin-5-yl)prop-2-ynoate (CAS No. 2137673-34-6) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate for drug discovery, materials science, and agrochemical research. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing scientific innovation.